Cas no 687562-05-6 (2-(butan-2-ylsulfanyl)-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-(butan-2-ylsulfanyl)-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 687562-05-6
• MF: C₁₆H₁₇FN₂OS₂
• MW: 336.447384595871
• CID: 6005420
• PubChem ID: 4181377
• Update Time: 2025-10-23

2-(butan-2-ylsulfanyl)-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-ylsulfanyl)-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 2-(sec-butylthio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-fluorophenyl)-6,7-dihydro-2-[(1-methylpropyl)thio]-
• 687562-05-6
• AKOS024585040
• SR-01000120227
• 2-(butan-2-ylsulfanyl)-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• SR-01000120227-1
• F0579-0563
• 2-butan-2-ylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C16H17FN2OS2/c1-3-10(2)22-16-18-13-8-9-21-14(13)15(20)19(16)12-6-4-11(17)5-7-12/h4-7,10H,3,8-9H2,1-2H3
• InChI Key： MZRDKQFVFDJYHW-UHFFFAOYSA-N
• SMILES： C1(SC(C)CC)N(C2=CC=C(F)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 336.07663368g/mol
• Monoisotopic Mass: 336.07663368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 478.5±55.0 °C(Predicted)
• pka: -0.72±0.20(Predicted)

Additional information on 2-(butan-2-ylsulfanyl)-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

2-(Butan-2-ylsulfanyl)-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

2-(Butan-2-ylsulfanyl)-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is a complex organic compound with the CAS registry number 687562-05-6. This compound belongs to the class of thienopyrimidinones, which are known for their unique structural features and potential applications in drug discovery. The molecule consists of a thieno[3,2-d]pyrimidine core with a sulfanyl group attached at the 2-position and a 4-fluorophenyl group at the 3-position. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activity.

The synthesis of 687562-05-6 involves multi-step organic reactions, often employing strategies such as Suzuki coupling, Stille coupling, or Michael addition, depending on the desired regioselectivity and stereochemistry. Recent advancements in catalytic methods have enabled the efficient construction of thienopyrimidinone frameworks with high yields and purity. For instance, researchers have utilized transition metal catalysts to facilitate the formation of the sulfur-containing heterocycle, ensuring optimal reactivity and selectivity.

From a pharmacological perspective, thienopyrimidinones like 687562-05-6 have garnered significant attention due to their potential as kinase inhibitors, antitumor agents, and anti-inflammatory drugs. Studies have demonstrated that the compound exhibits potent activity against various kinases, including EGFR, VEGFR, and PDGFR, which are key targets in cancer therapy. Moreover, its ability to modulate inflammatory pathways makes it a promising candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of this compound allows for further functionalization to enhance its bioavailability and efficacy. For example, researchers have explored the incorporation of additional substituents at the 4-position of the pyrimidine ring to improve solubility and permeability. These modifications have been guided by computational modeling tools such as QSAR analysis and molecular docking studies, which provide insights into the compound's binding affinity and selectivity.

Recent research has also focused on the evaluation of 687562-05-6 in preclinical models of cancer. In vitro studies have shown that this compound induces apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Additionally, animal studies have demonstrated its ability to inhibit tumor growth without significant toxicity to normal tissues, highlighting its potential as a selective anticancer agent.

In terms of manufacturing and quality control, the production of thienopyrimidinones requires stringent adherence to Good Manufacturing Practices (GMP) to ensure consistency and safety. Analytical techniques such as NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) are commonly employed to characterize the compound and confirm its identity and purity.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound further by investigating its efficacy in combination therapies or as part of drug delivery systems. The integration of nanotechnology with drug development could enhance its pharmacokinetic profile and reduce systemic side effects.

In conclusion, 2-(Butan-2-ylsulfanyl)-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No: 687562-05-6) represents a promising lead molecule in drug discovery with diverse applications in oncology and inflammation management. Its unique structure combined with cutting-edge synthetic methodologies positions it as a valuable asset in advancing therapeutic interventions for complex diseases.